2-Bromo-1-methyl-1H-benzo[d]imidazole

• IUPAC Name: 2-bromo-1-methylbenzimidazole
• InChI: InChI=1S/C8H7BrN2/c1-11-7-5-3-2-4-6(7)10-8(11)9/h2-5H,1H3
• InChI Key: PROLKELCEPYEQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1Br
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID90355354
• Molecular Weight: 211.06 g/mol
• CAS RN: 49572-60-3

Description

“2-Bromo-1-methyl-1H-benzo[d]imidazole” is a synthetic building block. It is used in pharmaceuticals, drug candidates, ligands for transition metal catalysts, and other molecular functional materials.

Synthesis Analysis

The synthesis of “2-Bromo-1-methyl-1H-benzo[d]imidazole” involves regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of “2-Bromo-1-methyl-1H-benzo[d]imidazole” is represented by the empirical formula C7H5BrN2. It has a molecular weight of 197.03.

Chemical Reactions Analysis

“2-Bromo-1-methyl-1H-benzo[d]imidazole” can be used in the synthesis of the following: N - (4-methoxyphenyl)-1-methyl-1 H -imidazol-2-amine via C-N coupling with p -anisidine.

Physical And Chemical Properties Analysis

“2-Bromo-1-methyl-1H-benzo[d]imidazole” is a solid. Its melting point is between 191-196 °C.

Scientific Research Applications

Synthesis of Functional Molecules

2-Bromo-1-methyl-1H-benzo[d]imidazole is used in the synthesis of various functional molecules. .

Cytotoxic Activity

.

Antitumor Potential

.

Regiocontrolled Synthesis

.

Safety and Hazards

“2-Bromo-1-methyl-1H-benzo[d]imidazole” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has hazard classifications of Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. The target organ is the respiratory system.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, “2-Bromo-1-methyl-1H-benzo[d]imidazole” could potentially be used in the development of new drugs.

Mechanism of Action

Target of Action

2-Bromo-1-methyl-1H-benzo[d]imidazole is a type of imidazole, a class of organic compounds that are key components to functional molecules used in a variety of everyday applications . .

Mode of Action

Imidazoles, in general, are known for their diverse range of applications, including pharmaceuticals and agrochemicals . They are utilized in the synthesis of various functional molecules .

Biochemical Pathways

Imidazoles are known to be involved in a wide range of applications, from pharmaceuticals and agrochemicals to dyes for solar cells and other optical applications, functional materials, and catalysis .

Result of Action

Imidazoles are known to be key components in the synthesis of functional molecules used in a variety of applications .

Q & A

Q1: What is the significance of 2-bromo-1-methylbenzimidazole in organic synthesis?

A1: 2-Bromo-1-methylbenzimidazole serves as a crucial building block in synthesizing more complex molecules. Its significance lies in the reactivity of the bromine atom, allowing for various transformations. For instance, it can undergo Suzuki coupling reactions, a versatile method for forming carbon-carbon bonds. This approach is highlighted in the synthesis of Telmisartan, an antihypertensive drug, where 2-bromo-1-methylbenzimidazole is coupled with a boronic acid derivative to construct the target molecule. [] This approach provides a more efficient and higher-yielding route compared to previous synthetic methods.

Q2: Can 2-bromo-1-methylbenzimidazole undergo reactions other than coupling reactions?

A2: Yes, research indicates that 2-bromo-1-methylbenzimidazole can undergo selective reduction using red phosphorus in a KOH/DMSO system. [] This reaction leads to the removal of the bromine atom and its replacement with a hydrogen atom, yielding 1-methylbenzimidazole as the product. This finding is particularly interesting as it demonstrates a method for dehalogenating the benzimidazole ring system under specific reaction conditions.

Q3: What are the potential advantages of the reported synthetic approaches involving 2-bromo-1-methylbenzimidazole?

A3: The reported synthetic methods offer advantages in terms of yield and selectivity. For example, the Suzuki coupling using 2-bromo-1-methylbenzimidazole in the synthesis of Telmisartan results in a 72% overall yield, which is notably higher than previously reported procedures. [] Furthermore, the selective reduction using red phosphorus in KOH/DMSO showcases a controlled dehalogenation process, preserving the benzimidazole ring system. [] These findings highlight the value of 2-bromo-1-methylbenzimidazole as a versatile starting material for constructing diverse chemical entities, particularly in medicinal chemistry and drug discovery.